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Compound of Interest

Compound Name: Hydroxyaspartic acid

CAS No.: 90625-36-8

Cat. No.: B1621959

Introduction & Rationale
Hydroxyaspartic acid (Hya), specifically β-hydroxyaspartate, is a rare, highly polar non-proteinogenic amino acid containing two chiral centers, whic

C1s[1]. Additionally, synthetic and naturally occurring derivatives of Hya serve as potent blockers of excitatory amino acid transporters (EAATs), makin

The Analytical Challenge: Detecting Hya in complex biological matrices (e.g., cerebrospinal fluid, plasma, or protein hydrolysates) is notoriously difficu

Mechanistic Insights: The Causality of Derivatization Choices
To design a robust assay, the derivatization chemistry must be matched to the analytical platform and the specific structural challenges of Hya.

Pre-column OPA Derivatization (HPLC-FLD): o-Phthalaldehyde (OPA) reacts exclusively with primary amines in the presence of a thiol reducing ag

FMOC-Cl and Chiral Selectivity (CE-MS): Underivatized Hya is too small and hydrophilic to interact sufficiently with chiral selectors like β-cyclodext

electrophoresis-mass spectrometry (CE-MS)[4].

Microwave-Assisted Derivatization (MAD): Reagents like FMOC-Cl or NBD-Cl typically require extended incubation times. MAD utilizes dielectric he

Two-Step Silylation (GC-MS): For gas chromatography, the highly polar hydroxyl and carboxyl groups of Hya must be neutralized to prevent hydrog
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Workflow for hydroxyaspartic acid derivatization and detection across analytical platforms.

Self-Validating Experimental Protocols
Protocol 1: OPA Pre-column Derivatization for HPLC-FLD
Best for: Rapid quantification of total Hya in biocatalytic or enzymatic assays[3].

Reagent Preparation: Dissolve 10 mg of OPA in 1 mL of methanol. Add 10 µL of 2-mercaptoethanol and 9 mL of 0.4 M sodium borate buffer (pH 9.5

Derivatization: In an autosampler vial, mix 10 µL of the Hya-containing sample with 10 µL of the OPA reagent.

Reaction Timing (Critical): Allow the reaction to proceed for exactly 60 seconds at room temperature.

Injection: Inject 5 µL immediately into the HPLC system.

Self-Validation Step: Include a known internal standard (e.g., norvaline). The peak area ratio of Hya to norvaline must remain constant across techn
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Protocol 2: Microwave-Assisted FMOC-Cl Derivatization for CE-MS
Best for: Enantioseparation of L/D-erythro and L/D-threo isomers in complex fluids like CSF[4][5].

Buffer Preparation: Prepare a 100 mM sodium borate buffer adjusted to pH 8.5.

Reaction Mixture: Combine 50 µL of the biological sample with 50 µL of borate buffer and 100 µL of 5 mM FMOC-Cl in acetonitrile.

Microwave Irradiation: Place the sealed vial in a laboratory microwave synthesizer. Irradiate at 150 W for 3 minutes.

Quenching: Add 50 µL of 20 mM adamantanamine to react with excess FMOC-Cl, preventing baseline interference.

Self-Validation Step: Monitor the extracted ion chromatogram (EIC) for underivatized Hya. A successful reaction is validated by the complete disapp

Protocol 3: Two-Step Silylation for GC-MS
Best for: Broad-spectrum metabolomic profiling including short-chain fatty acids and modified amino acids[6].

Drying: Lyophilize or dry 50 µL of the sample extract under a gentle stream of nitrogen.

Methoximation: Add 20 µL of methoxyamine hydrochloride (20 mg/mL in pyridine). Vortex vigorously and incubate at 60°C for 60 minutes.

Silylation: Add 50 µL of BSTFA containing 1% TMCS. Incubate at 60°C for an additional 30 minutes.

Centrifugation: Cool to room temperature and centrifuge at 14,000 × g for 5 minutes to pellet any insoluble salts. Transfer the supernatant to a GC v

Self-Validation Step: Run a derivatized blank (solvent + reagents only). Silylating agents easily degrade in the presence of moisture, creating siloxa

Quantitative Data & Method Comparison
The table below summarizes the performance metrics of the derivatization strategies discussed, allowing researchers to select the optimal method ba

Derivatization Agent Target Functional Group An

OPA / Thiol Primary Amines HP

FMOC-Cl Primary/Secondary Amines CE

Methoxyamine + BSTFA (1% TMCS) Amines, Hydroxyls, Carboxyls GC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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